Cas no 52661-97-9 ((S)-2-(3,6-dioxopiperazin-2-yl)acetic acid)
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclo(-Asp-Gly)
- 2-[(2S)-3,6-dioxopiperazin-2-yl]acetic acid
- CYCLO(L-ASP-GLY)
- (2S)-3,6-Dioxo-2-piperazineacetic acid
- (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid
- AT17311
- MFCD00237607
- DTXSID90428618
- 52661-97-9
- CS-0666786
- F2147-2992
- Cyclo(-Asp-Gly), AldrichCPR
- AKOS006275238
- HY-W554764
- SCHEMBL9519396
- Cyclo(L-Asp-L-Gly)
-
- MDL: MFCD00237607
- Inchi: 1S/C6H8N2O4/c9-4-2-7-6(12)3(8-4)1-5(10)11/h3H,1-2H2,(H,7,12)(H,8,9)(H,10,11)/t3-/m0/s1
- InChI Key: STTIAONCINEOLF-VKHMYHEASA-N
- SMILES: O=C1[C@H](CC(=O)O)NC(CN1)=O
Computed Properties
- Exact Mass: 172.04800
- Monoisotopic Mass: 172.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: -1.8
- Topological Polar Surface Area: 95.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.391
- PSA: 95.50000
- LogP: -1.26670
- Solubility: Not determined
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C986010-10mg |
Cyclo(-Asp-Gly) |
52661-97-9 | 10mg |
$ 105.00 | 2022-06-06 | ||
| TRC | C986010-25mg |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid |
52661-97-9 | 25mg |
$173.00 | 2023-05-18 | ||
| TRC | C986010-50mg |
Cyclo(-Asp-Gly) |
52661-97-9 | 50mg |
$ 320.00 | 2022-06-06 | ||
| TRC | C986010-100mg |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid |
52661-97-9 | 100mg |
$603.00 | 2023-05-18 | ||
| Chemenu | CM169954-250mg |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid |
52661-97-9 | 97% | 250mg |
$355 | 2021-08-05 | |
| Chemenu | CM169954-1g |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid |
52661-97-9 | 97% | 1g |
$957 | 2024-07-15 | |
| TRC | C986010-250mg |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid |
52661-97-9 | 250mg |
$1378.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294117-100mg |
Cyclo(-Asp-Gly), |
52661-97-9 | 100mg |
¥1294.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294117A-250mg |
Cyclo(-Asp-Gly), |
52661-97-9 | 250mg |
¥2971.00 | 2023-09-05 | ||
| TRC | C986010-500mg |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid |
52661-97-9 | 500mg |
$ 3000.00 | 2023-09-08 |
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid
Introduction to (S)-2-(3,6-dioxopiperazin-2-yl)acetic Acid (CAS No. 52661-97-9)
(S)-2-(3,6-dioxopiperazin-2-yl)acetic acid, with the chemical identifier CAS No. 52661-97-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperazine derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The stereochemistry of this molecule, specifically the (S)-configuration, plays a crucial role in its interaction with biological targets, making it a subject of intense research interest.
The structural framework of (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid consists of a piperazine ring substituted with a 3,6-dioxo group and an acetic acid moiety. This unique arrangement contributes to its remarkable chemical properties and biological relevance. The presence of the dioxo group introduces electrophilic centers, which can participate in various chemical reactions, while the acetic acid side chain provides a polar functional group that enhances solubility and binding affinity to biological targets.
In recent years, there has been growing interest in the development of novel therapeutic agents derived from piperazine derivatives. The compound (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid has been extensively studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Its ability to modulate enzyme activity and receptor binding has made it a valuable scaffold for drug design.
One of the most compelling aspects of (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid is its role in the development of enzyme inhibitors. Enzymes are critical biological catalysts that mediate numerous metabolic pathways. By inhibiting specific enzymes, it is possible to regulate these pathways and alleviate symptoms associated with various diseases. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in neurotransmitter synthesis and degradation, making them promising candidates for treating neurological disorders such as depression and anxiety.
The stereochemistry of (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid is particularly important in determining its biological activity. The (S)-configuration ensures optimal binding to biological targets, enhancing its efficacy as a therapeutic agent. This is exemplified by its interaction with neurotransmitter receptors, where the stereochemistry dictates the compound's ability to bind and modulate receptor activity.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid with high accuracy. These computational models have been instrumental in designing novel derivatives with improved pharmacological profiles. For example, virtual screening techniques have identified several analogs of this compound that exhibit enhanced binding affinity to target enzymes while minimizing off-target effects.
The synthesis of (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid has also been optimized through various chemical methodologies. Traditional synthetic routes often involve multi-step processes that require expensive reagents and harsh conditions. However, recent developments in green chemistry have led to more sustainable synthetic methods that reduce waste and energy consumption. These advancements have not only improved the efficiency of producing this compound but also minimized its environmental impact.
In addition to its therapeutic applications, (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid has shown potential in research as a tool compound for studying enzyme mechanisms and receptor interactions. Its well-defined structure and stereochemistry make it an ideal candidate for use in biochemical assays and structural biology studies. By understanding how this compound interacts with biological targets at a molecular level, researchers can gain insights into disease mechanisms and develop more effective treatments.
The future prospects for (S)-2-(3,6-dioxopiperazin-2-yl)acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications and optimizing its synthetic routes. As our understanding of biological systems continues to grow, it is likely that this compound will play an increasingly important role in drug discovery and development. Its unique structural features and biological activities make it a versatile tool for addressing a wide range of diseases.
52661-97-9 ((S)-2-(3,6-dioxopiperazin-2-yl)acetic acid) Related Products
- 405214-35-9(2-Piperazineaceticacid, 5-methyl-3-oxo-)
- 499775-00-7(2-Piperazineacetic acid, 5-(2-aminoethyl)-3,6-dioxo-, (2R,5S)- (9CI))
- 397847-77-7(2-Piperazineaceticacid, 3,6-dioxo-5-propyl-)
- 110954-19-3(Aspartyl-alanyl-diketopiperazine)
- 405214-39-3(2-Piperazineaceticacid, 5,6-dimethyl-3-oxo-)
- 499774-99-1(2-Piperazineacetic acid, 5-(2-aminoethyl)-3,6-dioxo-, (2S,5S)- (9CI))
- 499775-01-8(2-Piperazineacetic acid, 5-(2-aminoethyl)-3,6-dioxo-, (2S,5R)- (9CI))
- 499775-02-9(2-Piperazineacetic acid, 5-(2-aminoethyl)-3,6-dioxo-, (2R,5R)- (9CI))
- 35309-53-6((2S,5S)-3,6-Dioxo-2,5-piperazinediacetic acid)
- 397847-46-0(2-(5-methyl-3,6-dioxopiperazin-2-yl)acetic acid)